molecular formula C12H8N2O5S2 B8551701 1-[4-Nitro-5-(4-nitrophenylsulfanyl)-2-thienyl]ethanone

1-[4-Nitro-5-(4-nitrophenylsulfanyl)-2-thienyl]ethanone

Cat. No.: B8551701
M. Wt: 324.3 g/mol
InChI Key: KJTWVWWEPNTKPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[4-Nitro-5-(4-nitrophenylsulfanyl)-2-thienyl]ethanone is a useful research compound. Its molecular formula is C12H8N2O5S2 and its molecular weight is 324.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H8N2O5S2

Molecular Weight

324.3 g/mol

IUPAC Name

1-[4-nitro-5-(4-nitrophenyl)sulfanylthiophen-2-yl]ethanone

InChI

InChI=1S/C12H8N2O5S2/c1-7(15)11-6-10(14(18)19)12(21-11)20-9-4-2-8(3-5-9)13(16)17/h2-6H,1H3

InChI Key

KJTWVWWEPNTKPK-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC(=C(S1)SC2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Anhydrous N,N-dimethylformide (5 mL) was degassed with nitrogen for 30 minutes then sodium hydride (60% dispersion in mineral oil, 0.11 g, 2.75 mmol) was added. 4-Nitrobenzenethiol (0.38 g, 2.43 mmol) was added in portions at ambient temperature and the resulting mixture was stirred at ambient temperature under nitrogen for 20 minutes. Then 1-(5-chloro-4-nitro-2-thienyl)ethanone (0.5 g, 2.43 mmol) was added and the reaction mixture was stirred at ambient temperature overnight under nitrogen. The reaction mixture was diluted with water (40 mL) and stirred for 30 minutes. The precipitated solid was collected by filtration and washed with water (2×4 mL). The crude solid was recrystallised from acetonitrile (12 mL) to afford the title compound as a brown solid (0.302 g, 38% yield). 1H NMR (300 MHz, CDCl3) δ: 8.38 (2H, d, J=8.85 Hz), 8.09 (1H, s), 7.89 (2H, d, J=8.85 Hz), 2.50 (3H, s).
Quantity
0.11 g
Type
reactant
Reaction Step One
Quantity
0.38 g
Type
reactant
Reaction Step Two
Quantity
0.5 g
Type
reactant
Reaction Step Three
Name
Quantity
40 mL
Type
solvent
Reaction Step Four
Yield
38%

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